Cas no 874805-83-1 (N-2-(diethylamino)ethyl-N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide)

• Product Name: N-2-(diethylamino)ethyl-N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide
• CAS No: 874805-83-1
• MF: C₁₉H₃₀N₄O₅S
• MW: 426.530303478241
• CID: 5798712
• Update Time: 2025-10-09

N-2-(diethylamino)ethyl-N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[2-(diethylamino)ethyl]-N2-[[3-[(4-methylphenyl)sulfonyl]-2-oxazolidinyl]methyl]-
• N-2-(diethylamino)ethyl-N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide

• Inchi： 1S/C19H30N4O5S/c1-4-22(5-2)11-10-20-18(24)19(25)21-14-17-23(12-13-28-17)29(26,27)16-8-6-15(3)7-9-16/h6-9,17H,4-5,10-14H2,1-3H3,(H,20,24)(H,21,25)
• InChI Key： VOMPHDQAMKZQBX-UHFFFAOYSA-N
• SMILES： C(NCCN(CC)CC)(=O)C(NCC1N(S(C2=CC=C(C)C=C2)(=O)=O)CCO1)=O

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• pka: 12.13±0.46(Predicted)

Additional information on N-2-(diethylamino)ethyl-N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide

Comprehensive Overview of N-2-(diethylamino)ethyl-N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide (CAS No. 874805-83-1)

N-2-(diethylamino)ethyl-N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide, with the CAS number 874805-83-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a diethylaminoethyl group, a methylbenzenesulfonyl moiety, and an oxazolidin-2-ylmethyl scaffold, making it a subject of interest for its potential applications in drug development and molecular biology. Researchers are particularly intrigued by its possible role as a protease inhibitor or enzyme modulator, given its structural resemblance to known bioactive molecules.

In recent years, the demand for highly specific chemical intermediates like N-2-(diethylamino)ethyl-N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide has surged, driven by advancements in targeted drug delivery systems and precision medicine. The compound's sulfonyl and oxazolidine functional groups are often highlighted in discussions about small-molecule therapeutics, a hot topic in AI-driven drug discovery. Notably, its CAS No. 874805-83-1 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of N-2-(diethylamino)ethyl-N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide involves multi-step organic reactions, including amide coupling and sulfonylation. Its diethylaminoethyl segment is critical for enhancing solubility, a property highly valued in bioavailability optimization—a key focus area for pharmaceutical formulators. The compound’s methylbenzenesulfonyl group also contributes to its stability, a feature often explored in prodrug design.

The growing interest in personalized therapeutics and computational chemistry has further amplified the visibility of CAS No. 874805-83-1. Online queries often revolve around its spectroscopic data (e.g., NMR, HPLC), synthetic protocols, and potential biological targets. Additionally, its structural complexity aligns with trends in fragment-based drug design, a method leveraged by AI-powered platforms to accelerate hit identification.

Beyond its pharmaceutical potential, N-2-(diethylamino)ethyl-N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide is occasionally referenced in material science for designing functional polymers. Its oxazolidine ring, for instance, could serve as a cross-linking agent in smart materials. Such interdisciplinary applications underscore its versatility, a trait increasingly sought after in green chemistry initiatives.

In summary, N-2-(diethylamino)ethyl-N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide (CAS No. 874805-83-1) represents a compelling case study in modern chemical innovation. Its multifaceted properties bridge gaps between medicinal chemistry, biotechnology, and nanomaterials, making it a recurring keyword in both academic literature and industrial R&D. As high-throughput screening and machine learning continue to reshape chemical exploration, compounds like this will likely remain at the forefront of scientific inquiry.